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Compound of Interest

Compound Name: 4-Bromo-3,3-dimethylindoline

Cat. No.: B567688

For: Researchers, Scientists, and Drug Development Professionals

Subject: Core Chemical Properties, Synthesis, and Analysis of 4-Bromo-3,3-dimethylindoline

Abstract

This technical guide addresses the chemical properties of 4-Bromo-3,3-dimethylindoline.
Literature and database searches indicate that while this compound is commercially available,
comprehensive data regarding its detailed physicochemical properties, experimental protocols,
and biological activity are not extensively documented in publicly accessible scientific literature.
This document compiles the available identifying information and presents a generalized
framework for the experimental analysis of such a compound.

Core Chemical and Physical Properties

4-Bromo-3,3-dimethylindoline is a halogenated derivative of the indoline scaffold. The
presence of a bromine atom on the aromatic ring and two methyl groups at the C3 position are
key structural features. Basic identifying information has been aggregated from chemical
supplier databases.

Table 1: Summary of Chemical and Physical Data for 4-Bromo-3,3-dimethylindoline
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Property Data Source
4-Bromo-2,3-dihydro-3,3-
IUPAC Name ) ) N/A
dimethyl-1H-indole
Synonyms 4-Bromo-3,3-dimethylindoline
CAS Number 1227418-26-9 [1][2]13]
Molecular Formula C10H12BrN [1112]
Molecular Weight 226.11 g/mol [1][2]
Not specified in available
Appearance ] N/A
literature
] ] Not specified in available
Melting Point ] N/A
literature
- ) Not specified in available
Boiling Point ] [3]
literature
N Not specified in available
Solubility ] N/A
literature
Storage Conditions 2-8°C [1]

Note: "N/A" indicates that the data is not available in the searched public-domain sources.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

4-Bromo-3,3-dimethylindoline are not readily available in the scientific literature. For

researchers interested in working with this compound, a general workflow for characterization

would be required.

Hypothetical Workflow for Compound Verification and

Analysis

The following diagram outlines a standard, logical workflow for the verification and

spectroscopic analysis of a research chemical like 4-Bromo-3,3-dimethylindoline upon its
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acquisition.
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Compound Acquisition and Initial Assessment

Acquire 4-Bromo-3,3-dimethylindoline
(CAS: 1227418-26-9)

Visual Inspection
(Physical State, Color)

Solubility Screening
(Common NMR & HPLC Solvents)

/

Assolve Sample
Structural Verifiﬁa{tion

Mass Spectrometry (MS)
- Confirm Molecular Weight
- Isotopic Pattern for Bromine

onfirm Structure repare Solution

NMR Spectroscopy
- 1H NMR for Proton Environment
- 13C NMR for Carbon Skeleton

onfirm Functional Groups

Purity Ana&sis & Final Steps

Infrared (IR) Spectroscopy
- Identify Functional Groups
(e.g., N-H stretch)

& Comparison to Expected Structur(;

Chromatography
(e.g., HPLC, GC-MS)
- Assess Purity

\

Data Interpretation

Secure Storage

CZ-8°C, Inert AtmosphereD
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G-Bromo-B,3-dimethylindolin9 No Publicly Available Data

Hypothetical Step 1 \Hypothetical Step 2
Biological Target Screening Cell-Based Assays
(e.g., Receptors, Enzymes) (e.g., Cytotoxicity, Proliferation)

If Hit Identified If Activity Observed

In Vivo Studies

Identification of Signaling Pathway (Animal Models)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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